ethyl 1-{2-[(3,5-dichlorophenyl)amino]-2-oxoethyl}-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[2-(3,5-dichloroanilino)-2-oxoethyl]piperidine-3-carboxylate
• InChI: InChI=1S/C16H20Cl2N2O3/c1-2-23-16(22)11-4-3-5-20(9-11)10-15(21)19-14-7-12(17)6-13(18)8-14/h6-8,11H,2-5,9-10H2,1H3,(H,19,21)
• InChI Key: TWALBZPRQUXZES-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CC(=O)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C16H20Cl2N2O3
• Molecular Weight: 359.2 g/mol

Description

Ethyl 1-{2-[(3,5-dichlorophenyl)amino]-2-oxoethyl}-3-piperidinecarboxylate, also known as compound 1, is a synthetic compound that has been extensively studied for its potential use as a therapeutic agent. It has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anti-cancer effects.

Mechanism of Action

The exact mechanism of action of ethyl 1-{2-[(3,5-dichlorophenyl)amino]-2-oxoethyl}-3-piperidinecarboxylate 1 is not fully understood, but it is believed to act through the inhibition of key enzymes and signaling pathways involved in inflammation and cancer. Specifically, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators, as well as the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
Studies have shown that ethyl 1-{2-[(3,5-dichlorophenyl)amino]-2-oxoethyl}-3-piperidinecarboxylate 1 can reduce the production of inflammatory mediators such as prostaglandins and cytokines, as well as inhibit the proliferation and migration of cancer cells. Additionally, it has been found to have antioxidant properties, which may contribute to its anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 1-{2-[(3,5-dichlorophenyl)amino]-2-oxoethyl}-3-piperidinecarboxylate 1 in lab experiments is its ability to exhibit both anti-inflammatory and anti-cancer effects, making it a potentially useful therapeutic agent for a variety of conditions. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use as a therapeutic agent.

Future Directions

There are several future directions for research on ethyl 1-{2-[(3,5-dichlorophenyl)amino]-2-oxoethyl}-3-piperidinecarboxylate 1. One area of interest is its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to elucidate its mechanism of action and optimize its use as a therapeutic agent. Finally, its potential use as a diagnostic tool for cancer detection is an area of ongoing research.

Scientific Research Applications

Compound 1 has been extensively studied for its potential use as a therapeutic agent. It has been found to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. Additionally, it has shown promise as an anti-cancer agent, with studies demonstrating its ability to inhibit the growth of various cancer cell lines.